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Compound of Interest

Compound Name: CP-31398 dihydrochloride

CAS No.: 1217195-61-3

Cat. No.: B1669482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-31398 is a styrylquinazoline derivative identified for its potential as an anti-cancer agent

through its ability to stabilize the tumor suppressor protein p53.[1][2] By maintaining the active

conformation of both wild-type and mutant p53, CP-31398 can induce cell cycle arrest and

apoptosis in various cancer cell lines, making it a compound of significant interest in oncology

research.[2][3][4] This technical guide provides an in-depth overview of the pharmacokinetics,

bioavailability, and relevant experimental protocols for CP-31398, with a focus on preclinical

data obtained in rat models.

Core Pharmacokinetic and Bioavailability Data
The pharmacokinetic profile of CP-31398 has been characterized in male CD and F344 rats.[1]

The compound exhibits notable bioavailability and a relatively long elimination half-life,

suggesting the potential for once-daily dosing regimens.[1] A key feature of CP-31398 is its

extensive tissue distribution, with concentrations in tissues being significantly higher than in

plasma.[1]
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Quantitative Pharmacokinetic Parameters in Rats
Parameter Value Species/Model Administration Reference

Bioavailability 12–32%
Male CD and

F344 rats
Oral (gavage) [1]

Elimination Half-

life (t½)
14–20 hours

Male CD and

F344 rats

Intravenous

(bolus)
[1]

Clearance (CL) 4.2–4.8 L/h/kg
Male CD and

F344 rats

Intravenous

(bolus)
[1]

Volume of

Distribution (Vd)
70–82 L/kg

Male CD and

F344 rats

Intravenous

(bolus)
[1]

Tissue Distribution
Following oral administration in rats, CP-31398 demonstrates a high volume of distribution,

indicating significant penetration into tissues.[1] Tissue levels have been observed to be

several orders of magnitude higher than corresponding plasma concentrations.[1] Notably high

concentrations of CP-31398 are found in the colon and liver.[1] The compound also

accumulates in colon tumor tissues, although at lower levels than in the liver, skin, and normal

colon tissue.[1]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of research findings. Below

are summaries of key experimental protocols used in the preclinical evaluation of CP-31398.

In Vivo Pharmacokinetic Studies in Rats
Objective: To determine the pharmacokinetic profile and tissue distribution of CP-31398

following intravenous and oral administration.

Animal Model: Male CD and F344 rats.[1]

Drug Administration:

Intravenous: A single bolus dose.[1]
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Oral Gavage: Daily dosing.[1]

Dietary Supplement: Ad libitum administration in the diet.[1]

Sample Collection:

Plasma, liver, skin, colon, and colon tumor samples were collected following oral dosing.[1]

For subchronic toxicity studies, blood samples were collected from cohorts of rats at 1, 4, 8,

12, and 24 hours post-dosing on day 1 and during week 4.[2]

Analytical Method:

Concentrations of CP-31398 in plasma and tissue samples were quantified using Liquid

Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS).[1]

The resulting data were subjected to a non-compartmental pharmacokinetic analysis.[1]

In Vivo Antitumor Efficacy (Xenograft Model)
Objective: To evaluate the in vivo antitumor activity of CP-31398.

Animal Model: Nude mice with subcutaneous inoculation of rhabdomyosarcoma cells (A204 or

RD).[3][4]

Treatment Regimen:

Parenteral administration of CP-31398.[3]

Daily or twice-daily treatments were administered.[3]

Efficacy Endpoints:

Tumor volume was measured periodically.[3]

Tumor histology was assessed for mitotic figures and apoptosis.[3]

Immunohistochemistry for proliferation markers (e.g., PCNA, cyclin E) and TUNEL staining

for apoptosis were performed on tumor tissues.[3]
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Western blot analysis of tumor lysates was used to assess the levels of p53 and its

downstream targets.[3]

Cellular Mechanism of Action Assays
Objective: To elucidate the cellular and molecular mechanisms by which CP-31398 induces cell

cycle arrest and apoptosis.

Cell Lines: Rhabdomyosarcoma cell lines A204 (wild-type p53) and RD (mutant p53).[3]

Key Assays:

Cell Cycle Analysis: Flow cytometry of propidium iodide-stained cells.[3]

Apoptosis Assays:

Flow cytometry to detect the sub-G0 population.[3]

TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) staining.[3]

Western blot for PARP cleavage and caspase-3 activation.[3]

Mitochondrial Involvement:

Mitochondrial Membrane Potential (ΔΨm) Assay: Using JC-1 dye and flow cytometry.[3]

Cytochrome c Release: Western blot analysis of cytosolic and mitochondrial fractions.[3]

Reactive Oxygen Species (ROS) Generation: Using the fluorescent dye DCF-DA and flow

cytometry.[3]

Protein Expression Analysis: Western blotting to measure the levels of p53, p21, mdm2, and

other apoptosis-related proteins.[3]

Visualizations: Signaling Pathways and
Experimental Workflows
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To further clarify the mechanisms and experimental approaches discussed, the following

diagrams are provided.
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Caption: CP-31398 signaling pathway.
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Caption: In vivo xenograft experimental workflow.

Conclusion
CP-31398 demonstrates a pharmacokinetic profile in rats that is conducive to further preclinical

and potentially clinical development, characterized by good oral bioavailability and a long

elimination half-life.[1] Its mechanism of action, centered on the stabilization of p53, leads to

potent anti-tumor effects through the induction of cell cycle arrest and apoptosis via the

mitochondrial pathway.[3][4] The experimental protocols and data presented here provide a

comprehensive foundation for researchers and drug development professionals working with

this promising anti-cancer agent. Further investigation into its metabolism and potential for

drug-drug interactions will be critical as it progresses through the development pipeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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